Cas no 110284-78-1 (2-(4,6-Dimethoxypyrimidin-2-yl)oxybenzoic Acid)

• Product Name: 2-(4,6-Dimethoxypyrimidin-2-yl)oxybenzoic Acid
• CAS No: 110284-78-1
• MF: C₁₃H₁₂N₂O₅
• MW: 276.244783401489
• MDL: MFCD00203066
• CID: 220384
• PubChem ID: 184185
• Update Time: 2025-05-21

2-(4,6-Dimethoxypyrimidin-2-yl)oxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-((4,6-Dimethoxypyrimidin-2-yl)oxy)benzoic acid
• 2-(4,6-dimethoxypyrimidin-2-yl)oxybenzoic acid
• 2-[(4,6-Dimethoxypyrimidin-2-yl)oxy]benzoic acid
• Benzoic acid,2-[(4,6-dimethoxy-2-pyrimidinyl)oxy]-
• 2-(4,6-dimethoxypyrimidin-2-yloxy)benzoic acid
• 2-(4',6'-dimethoxypyrimidine-2'-yl)oxy-benzoic acid
• AC1L4EE5
• AC1Q5UMF
• Ambpe3000191
• HMS518B19
• o-((4,6-dimethoxy-2-pyrimidinyl)oxy)benzoic acid
• O-(4,6-Dimethoxypyrimidin-2-yl)salicylic acid
• Peakdale1_000041
• SureCN3886220
• 2-[(4,6-Dimethoxy-2-pyrimidinyl)oxy]benzoic acid
• 2-((4,6-Dimethoxypyrimidin-2-yl)oxy)benzoicacid
• AKOS015852186
• MFCD00203066
• 2-(4,6-dimethoxy-pyrimidin-2-yloxy)-benzoic acid
• CHEMBL2289327
• 2-(4,6-dimethoxypyrimidin-2-yl)oxy benzoic acid
• SCHEMBL3886220
• KPJNHFDQZKAJKW-UHFFFAOYSA-N
• E75956
• CS-0150453
• Benzoicc acid, 2-((4,6-dimethoxy-2-pyrimidinyl)oxy)-
• 2-(4,6-dimethoxypyrimidin-2-yloxy) benzoic acid
• 110284-78-1
• SR-01000384143-1
• 2-(4,6-dimethoxypirimidin-2-yl)oxybenzoic acid
• SB60598
• BS-49269
• SR-01000384143
• 2-[(4,6-Dimethoxy-2-pyrimidinyl)oxy]benzoic acid, AldrichCPR
• DTXSID50149195
• FT-0642699
• DB-040913
• 2-(4,6-Dimethoxypyrimidin-2-yl)oxybenzoic Acid

• MDL： MFCD00203066
• Inchi： 1S/C13H12N2O5/c1-18-10-7-11(19-2)15-13(14-10)20-9-6-4-3-5-8(9)12(16)17/h3-7H,1-2H3,(H,16,17)
• InChI Key： KPJNHFDQZKAJKW-UHFFFAOYSA-N
• SMILES： O(C1N=C(C=C(N=1)OC)OC)C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 276.07500
• Monoisotopic Mass: 276.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 90.8Ų

Experimental Properties

• Melting Point: 154-155
• PSA: 90.77000
• LogP: 1.98430

2-(4,6-Dimethoxypyrimidin-2-yl)oxybenzoic Acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：

Additional information on 2-(4,6-Dimethoxypyrimidin-2-yl)oxybenzoic Acid

Comprehensive Overview of 2-(4,6-Dimethoxypyrimidin-2-yl)oxybenzoic Acid (CAS No. 110284-78-1): Properties, Applications, and Industry Insights

2-(4,6-Dimethoxypyrimidin-2-yl)oxybenzoic Acid (CAS No. 110284-78-1) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in agrochemicals, pharmaceuticals, and material science. This pyrimidine derivative features a benzoic acid moiety linked to a dimethoxypyrimidine group, making it a critical intermediate in synthetic chemistry. Its molecular formula, C₁₃H₁₂N₂O₅, and precise molecular weight (276.25 g/mol) contribute to its stability and reactivity under controlled conditions.

In recent years, the demand for high-purity agrochemical intermediates like 2-(4,6-Dimethoxypyrimidin-2-yl)oxybenzoic Acid has surged due to the growing emphasis on sustainable farming practices. Researchers and manufacturers are increasingly exploring its role in developing next-generation herbicides with reduced environmental impact. This aligns with global trends such as the EU's Farm-to-Fork strategy and the U.S. EPA's focus on eco-friendly crop protection solutions.

The compound's mechanism of action involves inhibiting acetolactate synthase (ALS), a key enzyme in plant amino acid biosynthesis. This property has made it a valuable component in selective herbicide formulations, particularly for cereal crops. Industry reports indicate that the ALS inhibitor market is projected to grow at a CAGR of 5.8% from 2023 to 2030, further highlighting the relevance of this chemical.

From a synthetic chemistry perspective, CAS 110284-78-1 demonstrates excellent compatibility with modern green chemistry principles. Its synthesis can be optimized using catalytic methods to minimize waste, a topic frequently searched in academic databases like SciFinder and Reaxys. The compound's crystalline structure and solubility profile (sparingly soluble in water but soluble in polar organic solvents) make it suitable for various formulation technologies.

Quality control of 2-(4,6-Dimethoxypyrimidin-2-yl)oxybenzoic Acid typically involves advanced analytical techniques such as HPLC-UV and LC-MS, with purity standards often exceeding 98%. These specifications are crucial for regulatory compliance in major markets, including REACH in Europe and TSCA in the United States. Recent publications in journals like Pest Management Science have discussed its degradation pathways and soil persistence, addressing common queries about environmental fate studies.

Innovative applications beyond agriculture are emerging, particularly in pharmaceutical research. The compound's structural features show potential as a building block for small-molecule drugs targeting metabolic disorders. Patent databases reveal growing interest in its derivatives for enzyme inhibition therapies, though this remains an area of active investigation.

Supply chain dynamics for CAS 110284-78-1 reflect broader trends in the fine chemicals industry. Major producers in China and India have implemented continuous flow chemistry approaches to enhance production efficiency, a subject frequently covered in process chemistry forums. The compound's stability under standard storage conditions (recommended at 2-8°C in amber glass containers) ensures reliable global distribution.

For researchers working with this compound, safety data sheets emphasize standard laboratory precautions including PPE and proper ventilation. While not classified as hazardous under GHS criteria, its handling requires awareness of industrial hygiene practices, a topic regularly searched in chemical safety databases.

The future outlook for 2-(4,6-Dimethoxypyrimidin-2-yl)oxybenzoic Acid appears promising, with ongoing research into nanocarrier formulations for precision agriculture and exploration of its structure-activity relationships. As regulatory frameworks evolve toward stricter chemical sustainability standards, this compound's balanced efficacy and environmental profile position it favorably in the market.